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Compound of Interest

Compound Name: Envudeucitinib

Cat. No.: B15614739

Envudeucitinib Functional Assays: Technical
Support Center

Welcome to the technical support center for Envudeucitinib functional assays. This resource
is designed for researchers, scientists, and drug development professionals to provide
guidance on experimental design, data interpretation, and troubleshooting.

Frequently Asked Questions (FAQs) and
Troubleshooting

This section addresses common questions and issues that may arise during experiments with
Envudeucitinib.

General Questions

Q1: What is Envudeucitinib and what is its mechanism of action?

Al: Envudeucitinib, also known as ESK-001, is a highly selective, oral, allosteric inhibitor of
Tyrosine Kinase 2 (TYK2).[1][2][3] TYK2 is an enzyme that plays a key role in the signaling
pathways of pro-inflammatory cytokines such as Interleukin-12 (IL-12), Interleukin-23 (IL-23),
and Type | Interferons.[2][4][5] By inhibiting TYK2, Envudeucitinib disrupts the downstream
Janus kinase-signal transducer and activator of transcription (JAK-STAT) signaling cascade,
which is crucial in the pathogenesis of many immune-mediated inflammatory diseases.[3][6]
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Q2: Which signaling pathway does Envudeucitinib target?

A2: Envudeucitinib specifically targets the TYK2 enzyme within the JAK-STAT signaling
pathway.[2][5] When cytokines like IL-12, IL-23, or Type | IFN bind to their receptors,
associated JAK family kinases, including TYK2, become activated.[6][7] These kinases then
phosphorylate STAT proteins, which translocate to the nucleus to modulate the transcription of
inflammatory genes.[7] Envudeucitinib's inhibition of TYK2 blocks this phosphorylation and
subsequent gene transcription.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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